4-((3-methylpiperidin-1-yl)sulfonyl)-N-(4-sulfamoylphenyl)benzamide

• IUPAC Name: 4-(3-methylpiperidin-1-yl)sulfonyl-N-(4-sulfamoylphenyl)benzamide
• InChI: InChI=1S/C19H23N3O5S2/c1-14-3-2-12-22(13-14)29(26,27)18-8-4-15(5-9-18)19(23)21-16-6-10-17(11-7-16)28(20,24)25/h4-11,14H,2-3,12-13H2,1H3,(H,21,23)(H2,20,24,25)
• InChI Key: VDAZXJXJMWVWFO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C19H23N3O5S2
• Molecular Weight: 437.5 g/mol

Description

4-((3-methylpiperidin-1-yl)sulfonyl)-N-(4-sulfamoylphenyl)benzamide, also known as MPSB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MPSB is a sulfonamide derivative that has been found to exhibit a wide range of biological activities, making it a promising candidate for various research purposes.

Scientific Research Applications

Enzyme Inhibition for Therapeutic Applications

• Carbonic Anhydrase Inhibition : Research has shown that derivatives of "4-((3-methylpiperidin-1-yl)sulfonyl)-N-(4-sulfamoylphenyl)benzamide" exhibit effective inhibitory activity against cytosolic carbonic anhydrase isoforms II and VII. These enzymes play a crucial role in various physiological processes, including respiration and the acid-base balance in blood and tissues. Inhibitors of carbonic anhydrase have therapeutic potential in treating conditions like glaucoma, epilepsy, and certain types of mountain sickness (Ulus et al., 2013).